Cas no 1111545-65-3 (N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide)

• Product Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide
• CAS No: 1111545-65-3
• MF: C₂₀H₂₇N₃O₃S
• MW: 389.511683702469
• CID: 5907586
• PubChem ID: 9270112
• Update Time: 2025-06-03

N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26593556
• Z90753933
• 1111545-65-3
• N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide
• CCG-295635
• AKOS034682702

• Inchi： 1S/C20H27N3O3S/c1-13-16(14(2)23-20(22-13)27-5)7-9-19(24)21-11-10-15-6-8-17(25-3)18(12-15)26-4/h6,8,12H,7,9-11H2,1-5H3,(H,21,24)
• InChI Key： NMVRCTNOGMMCDF-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(NCCC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 389.17731291g/mol
• Monoisotopic Mass: 389.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 98.6Ų

Additional information on N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide

Introduction to N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide (CAS No. 1111545-65-3)

N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide, identified by its CAS number 1111545-65-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The structural framework of this compound consists of a propamide backbone linked to a pyrimidine ring, which is further substituted with a methylsulfanyl group and dimethyl groups at the 4 and 6 positions. The presence of the 3,4-dimethoxyphenyl moiety introduces hydrophobicity and potential aromatic interactions, which are crucial for binding to biological targets. This combination of structural elements suggests that the compound may exhibit properties such as receptor binding affinity, metabolic stability, and favorable pharmacokinetic profiles.

In recent years, there has been a growing interest in pyrimidine derivatives as pharmacophores due to their wide range of biological activities. Pyrimidine-based compounds have been extensively studied for their roles in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory treatments. The specific substitution pattern in N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide may contribute to its unique interaction with biological targets, potentially making it a valuable candidate for drug discovery.

The methylsulfanyl group in the pyrimidine ring is particularly noteworthy as it can influence both the electronic properties and steric environment of the molecule. This group may enhance solubility and improve binding affinity by forming hydrogen bonds or participating in hydrophobic interactions with biological targets. Additionally, the dimethyl groups at the 4 and 6 positions of the pyrimidine ring can further modulate the compound's physicochemical properties, such as lipophilicity and polar surface area.

The 3,4-dimethoxyphenyl substituent on the propamide backbone adds another layer of complexity to the molecule's interactions. This aromatic ring can engage in π-stacking interactions with biomolecules, which is often a critical factor in drug-receptor binding. The methoxy groups provide additional hydrogen bond donor sites, enhancing the compound's ability to interact with polar regions of biological targets.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The unique structural features of N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide make it an attractive candidate for further investigation. By systematically modifying its structure and evaluating the impact on biological activity, researchers can gain valuable insights into its mechanism of action and potential therapeutic applications.

In addition to its structural significance, this compound may also offer advantages in terms of synthetic accessibility. The presence of well-defined functional groups provides opportunities for chemical modification through various synthetic strategies. This flexibility allows chemists to explore different derivatives and optimize properties such as potency, selectivity, and pharmacokinetic behavior.

The potential applications of N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide span multiple therapeutic areas. Its structural features suggest potential activity against enzymes and receptors involved in diseases such as cancer and inflammation. By targeting these pathways, the compound could serve as a lead compound for developing novel treatments that address unmet medical needs.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques can be employed to introduce the necessary functional groups while maintaining regioselectivity. The development of efficient synthetic routes is crucial for scaling up production and conducting further preclinical studies.

Evaluation of the pharmacological properties of N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide will involve in vitro and in vivo studies to assess its biological activity and safety profile. In vitro assays can provide initial insights into its interaction with biological targets by measuring enzyme inhibition or receptor binding affinity. In vivo studies will further evaluate its efficacy and tolerability in animal models.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide. Molecular modeling techniques can predict how the compound will interact with biological targets at an atomic level, providing valuable information for rational drug design. These computational approaches complement experimental data by offering insights into binding modes and potential side effects.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Continued research will focus on optimizing its properties through structural modifications and exploring new therapeutic applications. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate laboratory findings into clinical benefits for patients.